7,8-Dihydro-2-(4-methyl-1-piperidinyl)-4-(1-pyrrolidinyl)-6H-thiopyrano(3,2-D)pyrimidine-2-butenedioate
Overview
Description
7,8-Dihydro-2-(4-methyl-1-piperidinyl)-4-(1-pyrrolidinyl)-6H-thiopyrano(3,2-D)pyrimidine-2-butenedioate, also known as this compound, is a useful research compound. Its molecular formula is C24H33N5O9S and its molecular weight is 567.6 g/mol. The purity is usually 95%.
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Properties
CAS No. |
111865-28-2 |
|---|---|
Molecular Formula |
C24H33N5O9S |
Molecular Weight |
567.6 g/mol |
IUPAC Name |
(E)-but-2-enedioic acid;2-(4-methylpiperazin-1-yl)-4-pyrrolidin-1-yl-7,8-dihydro-6H-pyrano[3,2-d]pyrimidine-6-thiol |
InChI |
InChI=1S/C16H25N5OS.2C4H4O4/c1-19-8-10-21(11-9-19)16-17-12-4-5-13(23)22-14(12)15(18-16)20-6-2-3-7-20;2*5-3(6)1-2-4(7)8/h13,23H,2-11H2,1H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+ |
InChI Key |
WNGIFSTZPNXHIW-LVEZLNDCSA-N |
SMILES |
CN1CCN(CC1)C2=NC3=C(C(=N2)N4CCCC4)OC(CC3)S.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
Isomeric SMILES |
CN1CCN(CC1)C2=NC3=C(OC(CC3)S)C(=N2)N4CCCC4.C(=C/C(=O)O)\C(=O)O.C(=C/C(=O)O)\C(=O)O |
Canonical SMILES |
CN1CCN(CC1)C2=NC3=C(C(=N2)N4CCCC4)OC(CC3)S.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
Synonyms |
7,8-dihydro-2-(4-methyl-1-piperidinyl)-4-(1-pyrrolidinyl)-6H-thiopyrano(3,2-D)pyrimidine-2-butenedioate MTP 1307 MTP-1307 |
Origin of Product |
United States |
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![[(4E,6Z,8S,10E,12R,13S,14R,16S,17R)-13,14,17-trimethoxy-4,8,10,12,16-pentamethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate](/img/structure/B1233039.png)
